Cas no 2254447-10-2 (potassium ({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)trifluoroboranuide)

• Product Name: potassium ({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)trifluoroboranuide
• CAS No: 2254447-10-2
• MF: C₉H₁₆BF₃KNO₂
• MW: 277.133354187012
• CID: 4770075
• PubChem ID: 74787599
• Update Time: 2026-02-26

potassium ({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Potassium ((1-[(tert-butoxy)carbonyl]azetidin-3-yl)methyl)trifluoroboranuide
• ZB0291
• Potassium (1-Boc-azetidin-3-yl)methyltrifluoroborate
• potassium ((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)trifluoroborate
• potassium ({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)trifluoroboranuide
• EN300-1703646
• 2254447-10-2
• A1-67949
• Potassium((1-[(tert-butoxy)carbonyl]azetidin-3-yl)methyl)trifluoroboranuide
• potassium ({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)trifluoroboranuide
• POTASSIUM {[1-(TERT-BUTOXYCARBONYL)AZETIDIN-3-YL]METHYL}TRIFLUOROBORANUIDE
• potassium;trifluoro-[[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]methyl]boranuide
• A51298

• Inchi： 1S/C9H16BF3NO2.K/c1-9(2,3)16-8(15)14-5-7(6-14)4-10(11,12)13;/h7H,4-6H2,1-3H3;/q-1;+1
• InChI Key： RFYIUAKJQXQXST-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CC1CN(C(=O)OC(C)(C)C)C1)(F)F

Computed Properties

• Exact Mass: 277.0863249g/mol
• Monoisotopic Mass: 277.0863249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5